Cas no 2111518-43-3 (methyl thieno[2,3-d]pyrimidine-2-carboxylate)

• Product Name: methyl thieno[2,3-d]pyrimidine-2-carboxylate
• CAS No: 2111518-43-3
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 5304863
• Update Time: 2026-03-10

methyl thieno[2,3-d]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl thieno[2,3-d]pyrimidine-2-carboxylate

• Inchi： 1S/C8H6N2O2S/c1-12-8(11)6-9-4-5-2-3-13-7(5)10-6/h2-4H,1H3
• InChI Key： AYDHDASOOCCBJQ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C2C=CSC2=N1

Additional information on methyl thieno[2,3-d]pyrimidine-2-carboxylate

Recent Advances in the Research of Methyl Thieno[2,3-d]pyrimidine-2-carboxylate (CAS: 2111518-43-3)

Methyl thieno[2,3-d]pyrimidine-2-carboxylate (CAS: 2111518-43-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly those targeting protein kinases and other enzymes involved in disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the research of methyl thieno[2,3-d]pyrimidine-2-carboxylate is its use as a building block for the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer, inflammatory diseases, and neurodegenerative disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR (epidermal growth factor receptor) and JAK (Janus kinase) family members. These findings suggest that methyl thieno[2,3-d]pyrimidine-2-carboxylate could serve as a promising scaffold for the design of novel kinase-targeted therapeutics.

In addition to its kinase inhibitory properties, methyl thieno[2,3-d]pyrimidine-2-carboxylate has also been investigated for its potential antimicrobial and antiviral activities. A 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. Furthermore, preliminary in vitro studies have shown that some derivatives may also possess antiviral properties, particularly against RNA viruses, although further research is needed to elucidate the underlying mechanisms.

The synthetic versatility of methyl thieno[2,3-d]pyrimidine-2-carboxylate has also been a focal point of recent research. Advances in synthetic methodologies have enabled the efficient modification of this scaffold, allowing for the introduction of diverse functional groups to enhance its pharmacological properties. For instance, a recent study in Organic Letters described a novel one-pot synthesis route for generating a library of thienopyrimidine derivatives with improved solubility and bioavailability. Such innovations are critical for optimizing the drug-like properties of these compounds and accelerating their progression into preclinical development.

Despite these promising developments, challenges remain in the translation of methyl thieno[2,3-d]pyrimidine-2-carboxylate derivatives into clinically viable drugs. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and fully realize the therapeutic potential of this compound class.

In conclusion, methyl thieno[2,3-d]pyrimidine-2-carboxylate (CAS: 2111518-43-3) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Recent research has underscored its potential as a kinase inhibitor, antimicrobial agent, and antiviral compound, while advances in synthetic chemistry have expanded the possibilities for its structural modification. Continued exploration of this compound and its derivatives is likely to yield novel therapeutic candidates with significant clinical impact.